2-(3-chloro-4-fluorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-chloro-4-fluorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide is a chemical compound used in scientific research. It is commonly referred to as CFM-2, and it belongs to the class of compounds known as morpholinecarboxamides. This compound has been the subject of a lot of research due to its potential uses in various fields.
Mechanism of Action
CFM-2 works by inhibiting the activity of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are molecules that play a role in various physiological processes. By inhibiting FAAH, CFM-2 increases the levels of endocannabinoids in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
CFM-2 has been found to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation, increase appetite, and reduce anxiety and depression. CFM-2 has also been found to have neuroprotective effects, which may have applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of CFM-2 is that it is a selective inhibitor of FAAH, meaning that it specifically targets this enzyme without affecting other enzymes in the body. This makes it a useful tool for studying the role of the endocannabinoid system in various physiological processes. However, one limitation of CFM-2 is that it has a relatively short half-life, meaning that its effects are not long-lasting.
Future Directions
There are several potential future directions for research on CFM-2. One area of interest is the potential use of CFM-2 in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the use of CFM-2 in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the biochemical and physiological effects of CFM-2 and its potential applications in various fields.
Synthesis Methods
The synthesis of CFM-2 involves the reaction of 3-chloro-4-fluoroaniline with 3-cyanobenzyl bromide in the presence of a base. The resulting product is then reacted with morpholine-4-carboxylic acid to yield CFM-2.
Scientific Research Applications
CFM-2 has been found to have a wide range of applications in scientific research. It has been used as a tool to study the role of the endocannabinoid system in various physiological processes. CFM-2 has also been used to study the effects of cannabinoids on the immune system and inflammation.
properties
IUPAC Name |
2-(3-chloro-4-fluorophenyl)-N-[(3-cyanophenyl)methyl]morpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClFN3O2/c20-16-9-15(4-5-17(16)21)18-12-24(6-7-26-18)19(25)23-11-14-3-1-2-13(8-14)10-22/h1-5,8-9,18H,6-7,11-12H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEAPXMRATWBVEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)NCC2=CC(=CC=C2)C#N)C3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.